Cas no 523-66-0 (Evolitrine)

• Product Name: Evolitrine
• CAS No: 523-66-0
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 376129
• PubChem ID: 196980
• Update Time: 2025-07-01

Evolitrine Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]quinoline,4,7-dimethoxy-
• 4,7-dimethoxyfuro[2,3-b]quinoline
• EVOLITRINE
• 4-27-00-02210 (Beilstein Handbook Reference)
• Furo(2,3-b)quinoline, 4,7-dimethoxy-
• Evolitrin
• AC-34843
• 523-66-0
• MS-23298
• CHEMBL401536
• NS00094703
• AKOS040759334
• HY-N5022
• CCRIS 3579
• BRN 0220214
• FT-0777386
• CS-0032089
• E80765
• 7-Methoxydictamnine; Evolitrin
• DTXSID40200325
• 7-Methoxydictamnine
• DTXCID40122816
• DA-73267
• 4,7-Dimethoxyfuro(2,3-B)Quinoline
• Evolitrine

• Inchi： 1S/C13H11NO3/c1-15-8-3-4-9-11(7-8)14-13-10(5-6-17-13)12(9)16-2/h3-7H,1-2H3
• InChI Key： TWGHMXOYRUTQOL-UHFFFAOYSA-N
• SMILES： O1C=CC2C1=NC1C=C(C=CC=1C=2OC)OC

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2
• Molecular Weight: 229.23
• XLogP3: 2.9

Experimental Properties

• Density: 1.261
• Boiling Point: 381°Cat760mmHg
• Flash Point: 184.2°C
• Refractive Index: 1.642
• PSA: 44.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Furanoquinolines
• Natural Products and Extracts Plant Extracts Plant based Esenbeckia berlandieri

Additional information on Evolitrine

Evolitrine (CAS No. 523-66-0): A Comprehensive Overview

Evolitrine, also known by its chemical name 5,6,7,8-Tetrahydro-1,8-naphthyridine, is a compound with the CAS number 523-66-0. This compound has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent research findings related to Evolitrine.

Chemical Structure and Physical Properties

Evolitrine is a heterocyclic compound characterized by a fused ring system consisting of a pyridine ring and a cyclohexene ring. The molecular formula of Evolitrine is C₈H₁₀N₂, and its molecular weight is approximately 134.17 g/mol. The compound is typically found as a colorless liquid with a characteristic odor. It has a boiling point of around 175°C and is soluble in common organic solvents such as ethanol, methanol, and acetone.

The structural features of Evolitrine contribute to its chemical reactivity and potential biological activity. The presence of the nitrogen atoms in the pyridine ring imparts basicity to the molecule, making it useful in various synthetic transformations and as a building block for more complex molecules.

Synthesis Methods

The synthesis of Evolitrine can be achieved through several methods, each with its own advantages and limitations. One of the most common approaches involves the cyclization of an appropriate precursor, such as an amino alcohol or an amide. For example, the reaction of 4-amino-1-butene with formaldehyde followed by cyclization yields Evolitrine. Another method involves the reduction of 1,8-naphthyridine using hydrogen gas in the presence of a palladium catalyst.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes for Evolitrine. These methods often utilize mild reaction conditions and catalysts that are less toxic and more readily available. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste production.

Biological Activity and Therapeutic Potential

The biological activity of Evolitrine has been the subject of extensive research in recent years. Studies have shown that this compound exhibits a range of pharmacological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. These activities are attributed to its ability to modulate various cellular signaling pathways and interact with specific receptors.

In the context of anti-inflammatory activity, Evolitrine has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In cancer research, Evolitrine has demonstrated significant cytotoxic effects against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis by disrupting mitochondrial function and activating caspase cascades. Additionally, it has been shown to inhibit angiogenesis, thereby reducing blood supply to tumors and slowing their growth.

In neuroprotection studies, Evolitrine has been found to protect neurons from oxidative stress-induced damage. It appears to do so by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This property makes it a potential therapeutic agent for neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results for Evolitrine have led to increased interest in its clinical development. Several phase I clinical trials are currently underway to evaluate its safety and tolerability in humans. Preliminary data from these trials suggest that Evolitrine is well-tolerated at therapeutic doses with minimal side effects.

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